Cas no 99-94-5 (4-Methylbenzoic acid)

• Product Name: 4-Methylbenzoic acid
• CAS No: 99-94-5
• MF: C₈H₈O₂
• MW: 136.147922515869
• MDL: MFCD00002565
• CID: 35052
• PubChem ID: 7470
• Update Time: 2025-09-17

4-Methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzoic acid
• Toluenecarboxylic acid
• p-methylbenzoic acid
• P-Toluic acid
• 2PNS-Q06-0
• 4'-methyl-2-biphenylsulphonyl chloride
• 4-methyl-benzoic acid
• 4'-Methylbiphenyl-2-sulfonyl chloride
• para-toluic acid
• p-Me-benzoic acid
• p-toluenebenzenesulfonyl chloride
• p-toluenecarboxylic acid
• p-Toluylic acid
• Crithminic acid
• 4-Toluic acid
• Benzoic acid, 4-methyl-
• p-Carboxytoluene
• Toluate
• para toluic acid
• 4-Methyl benzoic acid
• A26GBX5SSV
• LPNBBFKOUUSUDB-UHFFFAOYSA-N
• p-toluicacid
• 4MA
• Crithmic acid
• rho-toluic acid
• 4-MethylbenzoicAcid
• 4-methylbenzic acid
• BDBM197303
• Benzoic acid,4-methyl-
• AM10618
• F1679-0157
• 1219798-71-6
• MFCD00002565
• CHEBI:36635
• NS00005898
• DIETHYLETHYLCHLOROMALONATE
• Supported benzoic acid (100-200/2.5-3.0)
• p-toluic-2,3,5,6-d4 acid
• 99-94-5
• AKOS000119644
• 4-Methylbenzoic acid(Flakes or Chunks or Granular)
• W-100006
• NCGC00258643-01
• DTXSID6021618
• C01454
• SCHEMBL93638
• P-TOLUIC ACID [MI]
• NCGC00091128-02
• T0293
• AB-131/40170882
• 4-methylbenzenecarboxylic acid
• Q1607905
• AI3-15627
• HY-76547
• p-Toluic acid, 98%
• CHEMBL21708
• 2420-97-5 (cadmium salt)
• EINECS 202-803-3
• D70680
• AC-3061
• 4-Methylbenzoic acid4-Methylbenzoic acid
• EN300-18325
• A846107
• TOLUIC ACID, P-
• BS-3777
• NCGC00091128-01
• NSC2215
• p-methyl benzoic acid
• CS-D0602
• FT-0654542
• p-Toluic acid, analytical standard
• NCIOpen2_001271
• p-Tolylcarboxylic acid
• SY003713
• SAMPL4, O2
• bmse000414
• BRN 0507600
• InChI=1/C8H8O2/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3,(H,9,10
• Z57902424
• CAS-99-94-5
• NSC-2215
• UNII-A26GBX5SSV
• Tox21_201091
• DTXCID801618
• WLN: QVR D1
• NSC 2215
• p-Toluic acid, Vetec(TM) reagent grade, 98%
• p-Toluic acid,97%
• pMethylbenzoic acid
• p-toluenecarboxylate
• 202-803-3
• 4-Methylbenzoic acid; p-Toluylic acid; Crithminic acid; Toluenecarboxylic acid
• pCarboxytoluene
• STK498227
• FT38107
• p-methylbenzoate
• Benzoic acid, 4methyl
• 4toluic acid
• 4methylbenzoic acid
• pTolylcarboxylic acid
• pToluylic acid

• MDL： MFCD00002565
• Inchi： 1S/C8H8O2/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3,(H,9,10)
• InChI Key： LPNBBFKOUUSUDB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1)=O
• BRN： 0507600

Computed Properties

• Exact Mass: 136.05200
• Monoisotopic Mass: 136.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White or yellowish powder.
• Density: 1.060(lit.)
• Melting Point: 177-180 °C (lit.)
• Boiling Point: 274-275 °C(lit.)
• Flash Point: 181℃
• Refractive Index: 1.5120 (estimate)
• Solubility: 0.3g/l
• Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 37.30000
• LogP: 1.69320
• Merck: 9535
• pka: 4.36(at 25℃)
• Solubility: It is easily soluble in methanol, ethanol and ether, but poorly soluble in hot water, and volatilizes with the evaporation of water.
• Sensitiveness: Sensitive to humidity

4-Methylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H315-H319-H402
• Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R22
• Safety Instruction： S22-S24/25
• RTECS：XU1575000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Methylbenzoic acid

4-Methylbenzoic Acid: A Comprehensive Overview

4-Methylbenzoic acid, also known as p-methylbenzoic acid, is a chemical compound with the CAS number 99-94-5. This compound belongs to the class of aromatic carboxylic acids and is widely recognized for its versatility in various chemical applications. The structure of 4-methylbenzoic acid consists of a benzene ring with a methyl group (-CH3) attached at the para position relative to the carboxylic acid group (-COOH). This arrangement imparts unique chemical and physical properties to the compound, making it a valuable material in both academic research and industrial settings.

The synthesis of 4-methylbenzoic acid can be achieved through several methods, including the oxidation of 4-methylbenzyl alcohol or the hydrolysis of 4-methylbenzoyl chloride. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes, such as using biocatalysts or microwave-assisted reactions. These methods not only enhance the efficiency of production but also reduce environmental impact, aligning with current global sustainability goals.

In terms of physical properties, 4-methylbenzoic acid is a white crystalline solid with a melting point of approximately 127°C. It is sparingly soluble in water but dissolves readily in organic solvents such as ethanol and ethyl acetate. The compound exhibits mild acidity due to the presence of the carboxylic acid group, with a pKa value around 4.5. These properties make it suitable for use in various chemical reactions, including esterifications, amidations, and polymerizations.

One of the most significant applications of 4-methylbenzoic acid is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various drugs, including antibiotics and anti-inflammatory agents. For instance, recent studies have explored its role in the development of novel β-lactam antibiotics, where it acts as a key building block for constructing complex molecular frameworks. Additionally, 4-methylbenzoic acid is used in the production of agrochemicals, such as herbicides and fungicides, due to its ability to enhance bioavailability and efficacy.

In the field of materials science, 4-methylbenzoic acid has found applications in the synthesis of polymeric materials with tailored properties. For example, researchers have utilized it as a monomer in the preparation of polyesters and polyamides with improved thermal stability and mechanical strength. Recent breakthroughs in nanotechnology have also highlighted its potential as a precursor for synthesizing metal-organic frameworks (MOFs) and other advanced materials.

The environmental impact of 4-methylbenzoic acid has been a topic of interest in recent years. Studies have shown that it exhibits low toxicity to aquatic organisms under normal usage conditions. However, its persistence in certain environmental matrices necessitates careful handling during industrial processes to minimize ecological risks. Regulatory agencies continue to monitor its usage and recommend best practices for waste management and disposal.

From a research perspective, 4-methylbenzoic acid remains a focal point for exploring novel chemical transformations and catalytic processes. Its participation in various coupling reactions, such as Suzuki-Miyaura and Heck reactions, has been extensively studied. Recent advancements in catalysis have enabled these reactions to proceed under milder conditions with higher yields, further expanding its utility in organic synthesis.

In conclusion, 4-methylbenzoic acid is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it an indispensable material for researchers and manufacturers alike. As scientific understanding continues to evolve, new opportunities for leveraging this compound's potential are expected to emerge, driving innovation across disciplines.